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Compound of Interest

Compound Name: 6-(Perfluorohexyl)hexanol

Cat. No.: B070216 Get Quote

6-(Perfluorohexyl)hexanol: A Technical Material
Safety Data Sheet
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)

for 6-(Perfluorohexyl)hexanol (CAS No. 161981-35-7) is not publicly available. The following

information is substantially based on data for the structurally similar compound 6:2

fluorotelomer alcohol (6:2 FTOH; CAS No. 647-42-7), which is considered a reasonable

surrogate for toxicological assessment. All quantitative data presented herein, unless otherwise

specified, pertains to 6:2 FTOH.

Section 1: Chemical Product and Company
Identification
Product Name: 6-(Perfluorohexyl)hexanol Synonyms: 7,7,8,8,9,9,10,10,11,11,12,12,12-

tridecafluorododecan-1-ol Chemical Formula: C₁₂H₁₃F₁₃O CAS Number: 161981-35-7

Section 2: Hazards Identification
Based on the toxicological profile of the surrogate compound, 6:2 fluorotelomer alcohol, 6-
(Perfluorohexyl)hexanol is anticipated to be slightly toxic by the oral route and is not expected

to be a primary skin or eye irritant, nor a dermal sensitizer.[1][2][3]
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GHS Classification (Surrogate Data):

Acute Toxicity, Oral (Category 4)[1][2][3]

Section 3: Composition and Information on
Ingredients
Substance Name: 6-(Perfluorohexyl)hexanol CAS Number: 161981-35-7 Purity: Not specified

in available literature.

Section 4: First-Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention. Ingestion: Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything by mouth to an unconscious person. Get medical

attention. Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops and persists. Eye

Contact: In case of contact, immediately flush eyes with plenty of water for at least 15 minutes.

Get medical attention if irritation develops.

Section 5: Fire-Fighting Measures
Specific firefighting measures for 6-(Perfluorohexyl)hexanol are not available. For fluorinated

compounds, use of alcohol-resistant foam, dry chemical, or carbon dioxide is generally

recommended. Firefighters should wear self-contained breathing apparatus and full protective

clothing.

Section 6: Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (PPE) as specified in

Section 8. Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do

not let product enter drains. Methods for Cleaning Up: Absorb with an inert material and place

in an appropriate container for disposal.

Section 7: Handling and Storage
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Handling: Use with adequate ventilation. Avoid contact with eyes, skin, and clothing. Wash

thoroughly after handling. Storage: Store in a tightly closed container. Store in a cool, dry, well-

ventilated area away from incompatible substances.

Section 8: Exposure Controls/Personal Protection
Engineering Controls: Use adequate general or local exhaust ventilation to keep airborne

concentrations below permissible exposure limits. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.

Section 9: Physical and Chemical Properties
Specific, experimentally determined physical and chemical property data for 6-
(Perfluorohexyl)hexanol are not readily available in the public domain.

Section 10: Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures. Conditions to Avoid:

Incompatible materials. Incompatibilities with Other Materials: Not specified. Hazardous

Decomposition Products: Carbon monoxide, carbon dioxide, hydrogen fluoride. Hazardous

Polymerization: Has not been reported.

Section 11: Toxicological Information
The toxicological data presented below is for the surrogate compound, 6:2 fluorotelomer

alcohol (6:2 FTOH).

Quantitative Toxicological Data (6:2 FTOH)
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Parameter Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 1,750 mg/kg [1][2][3]

Acute Dermal

Toxicity (LD50)
Rat Dermal > 5,000 mg/kg [1][2][3]

Skin Irritation Rabbit Dermal
Not a primary

irritant
[1][2][4]

Eye Irritation Rabbit Ocular Not an irritant [1][2][4]

Dermal

Sensitization
Mouse Dermal

Did not produce

a response
[1][2][4]

Section 12: Experimental Protocols
The toxicological data for the surrogate compound, 6:2 FTOH, were generated following

standardized test guidelines, likely from the Organisation for Economic Co-operation and

Development (OECD). The general methodologies for these key experiments are outlined

below.

Acute Oral Toxicity (based on OECD Test Guideline 420,
423, or 425)
The acute oral toxicity test provides information on the health hazards likely to arise from a

single, short-term oral exposure to a substance. The method involves the administration of the

test substance to animals (typically rats) by gavage. In the Fixed Dose Procedure (OECD 420),

animals are dosed at one of four fixed dose levels (5, 50, 300, or 2000 mg/kg) and observed for

signs of toxicity and mortality.[5][6] The Acute Toxic Class Method (OECD 423) involves a

stepwise procedure with a small number of animals per step.[7] The Up-and-Down Procedure

(OECD 425) is a sequential test that allows for the estimation of the LD50 with a confidence

interval.[7] Animals are observed for a period of at least 14 days for signs of toxicity and

mortality.
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Acute Dermal Toxicity (based on OECD Test Guideline
402)
This test assesses the potential for a substance to cause toxicity when applied to the skin. The

test substance is applied to a shaved area of the skin of the test animal (typically rats or

rabbits) and held in contact with the skin for a 24-hour period.[8][9][10] The animals are then

observed for at least 14 days for signs of toxicity and mortality. A limit test at a high dose (e.g.,

2000 or 5000 mg/kg) can be conducted initially to determine if the substance has low dermal

toxicity.

Skin Irritation (based on OECD Test Guideline 404 or
439)
The in vivo skin irritation test (OECD 404) involves the application of the test substance to the

shaved skin of an animal (typically a rabbit) and observing for signs of erythema (redness) and

edema (swelling) over a period of several days.[11] In vitro methods using reconstructed

human epidermis (RhE) models (OECD 439) are now preferred to reduce animal testing.[12]

[13][14] In the RhE test, cell viability is measured after exposure to the test substance to

determine its irritation potential.

Eye Irritation (based on OECD Test Guideline 405)
The in vivo eye irritation test involves instilling the test substance into the conjunctival sac of

one eye of an animal (typically a rabbit), with the other eye serving as a control.[15][16][17][18]

The eyes are then examined for effects on the cornea, iris, and conjunctiva at specific intervals.

The use of analgesics and anesthetics is recommended to minimize animal distress.

Dermal Sensitization (based on OECD Test Guideline
429 or 442C/D/E)
The Local Lymph Node Assay (LLNA) (OECD 429) is an in vivo method that assesses the

ability of a substance to induce a proliferative response in the draining lymph nodes of mice

following dermal application.[19] A stimulation index is calculated to determine the sensitization

potential. In chemico (OECD 442C) and in vitro (OECD 442D/E) methods are now available as

non-animal alternatives to assess key events in the adverse outcome pathway for skin

sensitization.[20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.ecetoc.org/wp-content/uploads/2014/08/MON-015.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264242845-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg429-2010.pdf
https://www.criver.com/resources/non-animal-skin-sensitization-testing-oecd-guidelines-vitro-and-chemico-testing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 13: Ecological Information
No specific ecotoxicological data for 6-(Perfluorohexyl)hexanol were found. Fluorinated

compounds, in general, can be persistent in the environment.

Section 14: Disposal Considerations
Dispose of in accordance with all applicable federal, state, and local environmental regulations.

Section 15: Transport Information
Not regulated.

Section 16: Regulatory Information
Regulatory information specific to 6-(Perfluorohexyl)hexanol is not readily available. Per- and

polyfluoroalkyl substances (PFAS) as a class are under increasing regulatory scrutiny globally.

Section 17: Other Information
The information above is believed to be accurate and represents the best information currently

available. However, we make no warranty of merchantability or any other warranty, express or

implied, with respect to such information, and we assume no liability resulting from its use.
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Caption: Hazard identification summary for 6-(Perfluorohexyl)hexanol based on surrogate

data.

Handling 6-(Perfluorohexyl)hexanol
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(e.g., fume hood)

Wear safety glasses
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gloves and lab coat
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based on ventilation assessment
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Caption: Personal Protective Equipment (PPE) selection workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070216#6-perfluorohexyl-hexanol-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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